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Abstract
This comprehensive guide details the principles and protocols for the laboratory-scale

synthesis of various strontium salts utilizing strontium dihydroxide as the primary precursor.

Strontium dihydroxide, a strong base, serves as a versatile and efficient starting material for

producing high-purity strontium salts through neutralization reactions with corresponding acids.

[1] This document provides detailed, step-by-step methodologies for the preparation of

strontium chloride (SrCl₂), strontium nitrate (Sr(NO₃)₂), and strontium carbonate (SrCO₃). It

encompasses critical aspects of reaction stoichiometry, safety precautions, experimental

procedures, purification techniques, and analytical characterization. The protocols are designed

for researchers, scientists, and professionals in drug development and fine chemical synthesis,

offering a robust framework for reproducible and scalable preparations.

Introduction: The Versatility of Strontium Dihydroxide in
Salt Synthesis
Strontium dihydroxide (Sr(OH)₂) is a foundational material in the synthesis of a wide array of

high-quality strontium salts.[1] Its character as a strong base facilitates controlled and
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predictable neutralization reactions with various acids, yielding the corresponding strontium salt

and water.[1][2] This reactivity makes it an ideal and often preferred starting point for creating

strontium compounds for diverse applications, ranging from pyrotechnics and specialized

ceramics to pharmaceutical intermediates.[1][3]

The choice of strontium dihydroxide as a precursor is underpinned by several key advantages:

High Reactivity: As a strong alkali, it readily reacts with a broad spectrum of inorganic and

organic acids.[2][4]

Purity: The synthesis pathway often allows for the production of high-purity salts, as the

primary byproduct of the neutralization reaction is water, which is easily removed.

Versatility: It can be used to synthesize a multitude of strontium salts, simply by selecting the

appropriate acid.[5]

This guide will focus on the practical application of these principles, providing detailed protocols

for the synthesis of three common and important strontium salts.

Critical Safety Considerations
Working with strontium dihydroxide and strong acids necessitates strict adherence to safety

protocols to mitigate risks of chemical burns and other injuries.

Hazard Analysis:
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Chemical Hazard Classification
Key Precautionary
Statements

Strontium Dihydroxide

(Sr(OH)₂) Octahydrate

Skin Corrosion/Irritation

(Category 1), Serious Eye

Damage (Category 1)

Causes severe skin burns and

eye damage.[4][6] Do not

breathe dust.[4][6] Wear

protective gloves, clothing, and

eye/face protection.[4][6]

Hydrochloric Acid (HCl)

Skin Corrosion/Irritation,

Serious Eye Damage, Specific

Target Organ Toxicity (Single

Exposure)

Causes severe skin burns and

eye damage. May cause

respiratory irritation. Use in a

well-ventilated area.

Nitric Acid (HNO₃)

Oxidizing Liquid, Skin

Corrosion/Irritation, Serious

Eye Damage

Strong oxidizer. Causes severe

skin burns and eye damage.

Wear appropriate personal

protective equipment.

Carbon Dioxide (CO₂)

(gas/solid)

Gas under pressure

(compressed gas), Simple

Asphyxiant

May displace oxygen and

cause rapid suffocation. Use

with adequate ventilation.

Handle solid CO₂ (dry ice) with

cryogenic gloves.

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles are mandatory. A face shield is recommended

when handling larger quantities of corrosive materials.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat is required. For larger scale reactions, a chemical-resistant apron

is advisable.

Respiratory Protection: Work in a well-ventilated fume hood to avoid inhaling dust from

strontium dihydroxide or fumes from acids.[7]

Emergency Procedures:
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Skin Contact: Immediately remove all contaminated clothing.[6][7] Rinse skin with copious

amounts of water for at least 15 minutes.[6][7] Seek immediate medical attention for severe

burns.[4][7]

Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids

open.[4][6][7] Remove contact lenses if present and easy to do.[4][6] Continue rinsing and

seek immediate medical attention.[4][7]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][6][7]

Ingestion: Rinse mouth. Do NOT induce vomiting.[6][7] Call a poison center or doctor

immediately.[4][7]

General Reaction Principle: Acid-Base Neutralization
The synthesis of strontium salts from strontium dihydroxide is a classic acid-base neutralization

reaction. The hydroxide ions (OH⁻) from Sr(OH)₂ react with the hydrogen ions (H⁺) from the

acid to form water. The strontium cation (Sr²⁺) and the acid's anion then combine to form the

strontium salt.

General Equation: Sr(OH)₂ (aq) + 2 HA (aq) → SrA₂ (aq) + 2 H₂O (l) (Where HA represents a

monoprotic acid)

Experimental Protocols
The following sections provide detailed, step-by-step procedures for the synthesis of strontium

chloride, strontium nitrate, and strontium carbonate.

4.1. Protocol 1: Synthesis of Strontium Chloride (SrCl₂)
Strontium chloride is prepared by the reaction of strontium dihydroxide with hydrochloric acid.

[8][9][10][11] The resulting product is typically the hexahydrate form (SrCl₂·6H₂O) upon

crystallization from an aqueous solution.[8][9]

Reaction: Sr(OH)₂ + 2 HCl → SrCl₂ + 2 H₂O[8][9][10]

Materials and Equipment:
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Strontium dihydroxide octahydrate (Sr(OH)₂·8H₂O)

Concentrated Hydrochloric Acid (HCl, ~37%)

Deionized water

pH indicator paper or pH meter

Glass beaker and magnetic stirrer

Heating plate

Crystallizing dish

Buchner funnel and filter paper

Vacuum flask

Step-by-Step Procedure:

Dissolution: In a fume hood, dissolve a known quantity of strontium dihydroxide
octahydrate in a minimal amount of deionized water in a beaker with stirring. Gentle heating

can aid dissolution.

Neutralization: While stirring, slowly and carefully add hydrochloric acid dropwise to the

strontium dihydroxide solution. This reaction is exothermic and will generate heat.

pH Monitoring: Periodically check the pH of the solution. Continue adding acid until the

solution is neutral (pH ≈ 7). Avoid making the solution overly acidic.

Concentration: Gently heat the resulting strontium chloride solution to evaporate some of the

water and concentrate the solution. Do not boil to dryness.

Crystallization: Allow the concentrated solution to cool slowly to room temperature, then

place it in an ice bath to induce crystallization of strontium chloride hexahydrate.

Isolation and Washing: Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of ice-cold deionized water to remove any soluble
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impurities.

Drying: Dry the crystals in a desiccator or a low-temperature oven. Full dehydration to

anhydrous SrCl₂ occurs at 320°C.[8][9]

Workflow Diagram for Strontium Salt Synthesis:
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Caption: General workflow for strontium salt synthesis.
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4.2. Protocol 2: Synthesis of Strontium Nitrate (Sr(NO₃)₂)
Strontium nitrate is synthesized through the neutralization of strontium dihydroxide with nitric

acid.[2] It is a crucial component in pyrotechnics for producing a vibrant red color.[3]

Reaction: Sr(OH)₂ + 2 HNO₃ → Sr(NO₃)₂ + 2 H₂O[2]

Materials and Equipment:

Strontium dihydroxide octahydrate (Sr(OH)₂·8H₂O)

Concentrated Nitric Acid (HNO₃, ~70%)

Deionized water

pH indicator paper or pH meter

Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

Preparation: In a fume hood, prepare a slurry or solution of strontium dihydroxide in a beaker

with deionized water.

Acid Addition: With constant stirring, very slowly add nitric acid to the strontium dihydroxide

slurry. The reaction is vigorous and exothermic. Maintain a slow addition rate to control the

temperature.

Neutralization: Continue adding nitric acid until all the solid strontium dihydroxide has

dissolved and the solution reaches a neutral pH (pH ≈ 7).

Purification (Optional): If impurities are suspected (e.g., from technical grade starting

materials), the solution can be treated with a small amount of an alkaline metal hydroxide to

precipitate heavy metal hydroxides, followed by filtration.[12][13][14]

Crystallization: Concentrate the strontium nitrate solution by gentle heating.[14] Then, allow it

to cool to induce crystallization.
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Isolation and Drying: Collect the strontium nitrate crystals by vacuum filtration, wash with a

minimal amount of cold deionized water, and dry thoroughly.

4.3. Protocol 3: Synthesis of Strontium Carbonate (SrCO₃)
Strontium carbonate can be prepared by reacting an aqueous solution of strontium dihydroxide

with carbon dioxide.[15] This method takes advantage of the low solubility of strontium

carbonate in water, causing it to precipitate from the solution.

Reaction: Sr(OH)₂ (aq) + CO₂ (g) → SrCO₃ (s) + H₂O (l)

Materials and Equipment:

Strontium dihydroxide octahydrate (Sr(OH)₂·8H₂O)

Source of Carbon Dioxide (e.g., CO₂ gas cylinder or dry ice)

Deionized water

Gas dispersion tube (fritted glass bubbler)

Beaker and magnetic stirrer

Filtration apparatus

Step-by-Step Procedure:

Solution Preparation: Prepare a saturated solution of strontium dihydroxide in deionized

water. Strontium dihydroxide has limited solubility in cold water, which increases significantly

in hot water.[5] Heating the water can allow more Sr(OH)₂ to dissolve.

Carbonation: While stirring the solution, bubble carbon dioxide gas through it using a gas

dispersion tube. Alternatively, small pieces of dry ice can be carefully added to the solution.

Precipitation: As carbon dioxide reacts with the dissolved strontium dihydroxide, a fine white

precipitate of strontium carbonate will form.

Completion: Continue adding carbon dioxide until no further precipitation is observed.
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Isolation: Collect the strontium carbonate precipitate by vacuum filtration.

Washing and Drying: Wash the precipitate thoroughly with deionized water to remove any

unreacted strontium dihydroxide or other soluble impurities. Dry the product in an oven.

Logical Relationship of Synthesis Pathways:

Reactant Acids Resulting Strontium Salts

Sr(OH)₂
(Strontium Dihydroxide)

Hydrochloric Acid
(HCl)

Nitric Acid
(HNO₃)

Carbonic Acid (from CO₂)
(H₂CO₃)

Strontium Chloride
(SrCl₂)

+ Sr(OH)₂

Strontium Nitrate
(Sr(NO₃)₂)

+ Sr(OH)₂

Strontium Carbonate
(SrCO₃)

+ Sr(OH)₂

Click to download full resolution via product page

Caption: Reactant-product relationships in synthesis.

Product Characterization
After synthesis, it is essential to verify the identity and purity of the prepared strontium salts.

Several analytical techniques can be employed.
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Analytical Method Purpose Expected Outcome

Flame Test
Qualitative identification of

strontium.

A characteristic bright red or

crimson color confirms the

presence of strontium ions.[9]

Anion Analysis
Confirmation of the salt's anion

(e.g., Cl⁻, NO₃⁻, CO₃²⁻).

Specific qualitative tests, such

as the silver nitrate test for

chloride, can be performed.

[16]

Melting Point Determination Assessment of purity.

A sharp melting point close to

the literature value indicates

high purity. A broad melting

range suggests the presence

of impurities.

Spectroscopy (e.g., ICP-MS)

Quantitative analysis of

elemental composition and

trace impurities.

Determines the precise

strontium content and

identifies any metallic

impurities.[17]

Conclusion
The use of strontium dihydroxide as a precursor offers a straightforward and efficient route for

the synthesis of various strontium salts. The acid-base neutralization reactions are generally

high-yielding and produce water as the primary byproduct, simplifying purification. By following

the detailed protocols and adhering to the stringent safety precautions outlined in this guide,

researchers can reliably prepare high-purity strontium chloride, nitrate, and carbonate for a

wide range of scientific and industrial applications.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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